Cas no 1934724-18-1 (3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol)

• Product Name: 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol
• CAS No: 1934724-18-1
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5246572
• Update Time: 2025-06-14

3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-(5-methyl-1,3,4-oxadiazol-2-yl)-
• 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol

• Inchi： 1S/C6H9N3O2/c1-4-8-9-5(11-4)6(10)2-7-3-6/h7,10H,2-3H2,1H3
• InChI Key： CRZPFRXSQLQXGS-UHFFFAOYSA-N
• SMILES： N1CC(C2=NN=C(C)O2)(O)C1

Additional information on 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol

Recent Advances in the Study of 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol (CAS: 1934724-18-1)

The compound 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol (CAS: 1934724-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of an oxadiazole ring fused with an azetidine moiety, has been explored for its role in modulating various biological targets. Recent studies have highlighted its utility as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable applications of 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol is its use as a key intermediate in the synthesis of novel small-molecule inhibitors targeting kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective inhibitors for the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The compound's ability to form hydrogen bonds and its optimal lipophilicity make it an attractive candidate for enhancing binding affinity and pharmacokinetic properties.

In addition to its role in oncology, recent research has explored the potential of 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol in neurodegenerative diseases. A preprint article on bioRxiv reported its activity as a modulator of glutamate receptors, suggesting possible applications in Alzheimer's disease and other cognitive disorders. The study employed molecular docking and in vitro assays to validate its binding to the NMDA receptor, with promising results in reducing excitotoxicity.

The synthetic routes to 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis using a one-pot cyclization strategy, which significantly reduces production costs and improves purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization. Ongoing studies are focusing on the introduction of substituents to the oxadiazole and azetidine rings to fine-tune the compound's properties. Collaborative efforts between academia and pharmaceutical companies are expected to accelerate the development of therapeutics leveraging this versatile scaffold.

In conclusion, 3-(5-methyl-1,3,4-oxadiazol-2-yl)azetidin-3-ol (CAS: 1934724-18-1) represents a promising candidate for drug discovery, with applications spanning oncology, neurology, and beyond. Continued research into its mechanism of action and synthetic accessibility will be crucial for unlocking its full therapeutic potential.